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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B560039 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(Rac)-AZD 6482 is the racemic mixture of AZD 6482, a potent and selective inhibitor of the

p110β isoform of phosphoinositide 3-kinase (PI3Kβ) with an IC50 of 0.69 nM.[1][2] The

PI3K/Akt signaling pathway is a critical regulator of numerous cellular processes, including cell

growth, proliferation, survival, and motility.[3] Dysregulation of this pathway is frequently

observed in various cancers, making PI3Kβ a key therapeutic target.[3] (Rac)-AZD 6482 is

utilized in research to investigate the role of PI3Kβ in both normal physiology and disease

states, such as cancer and thrombosis.[4]

Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of (Rac)-AZD 6482 stock solutions for in vitro research applications.

Chemical and Physical Properties
Properly identifying the compound is the first step in successful solution preparation. The key

properties of (Rac)-AZD 6482 are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b560039?utm_src=pdf-interest
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.glpbio.com/gc38401.html
https://www.medchemexpress.com/rac-azd-6482.html?locale=es-ES
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278584/
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.rndsystems.com/products/azd-6482_4839
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/product/b560039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Synonyms (Rac)-KIN-193

CAS Number 663620-70-0

Molecular Formula C22H24N4O4

Molecular Weight 408.45 g/mol

Appearance White to light yellow solid

Solubility Data
The choice of solvent is critical for dissolving the compound completely and ensuring its

stability. (Rac)-AZD 6482 is sparingly soluble in aqueous solutions but shows good solubility in

organic solvents.
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Solvent Solubility Notes References

DMSO
≥ 33.33 mg/mL (≥

81.60 mM)

Use of fresh,

anhydrous DMSO is

highly recommended

as hygroscopic DMSO

can significantly

reduce solubility.

Warming to 37°C or

60°C and sonication

can aid dissolution.

1 eq. HCl up to 10 mM

May be suitable for

specific applications

but can affect

compound stability

and pH of the final

medium.

Ethanol ~10 mg/mL

Use with caution as it

may not be suitable

for all cell culture

experiments.

Water Insoluble

Not a suitable solvent

for creating stock

solutions.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cell-based assays.

4.1 Materials and Equipment

(Rac)-AZD 6482 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, calibrated micropipettes and tips

Vortex mixer

Optional: Water bath or sonicator

4.2 Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle (Rac)-AZD 6482 powder in a chemical fume hood or ventilated enclosure to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

4.3 Step-by-Step Procedure

Equilibrate Compound: Allow the vial of (Rac)-AZD 6482 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weigh Compound: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of (Rac)-AZD 6482 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.08 mg.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.01 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)
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0.0001 mol x 408.45 g/mol = 0.00408 g = 4.08 mg

Add Solvent: Using a calibrated micropipette, add the calculated volume of sterile DMSO to

the microcentrifuge tube containing the powder. To make a 10 mM solution with 4.08 mg of

compound, add 1.0 mL of DMSO.

Dissolve Compound: Close the tube tightly and vortex thoroughly for 1-2 minutes until the

solid is completely dissolved. A clear solution should be observed.

Troubleshooting: If the compound does not dissolve completely, gentle warming in a 37°C

water bath or brief sonication can be applied.

Aliquot for Storage: To avoid repeated freeze-thaw cycles that can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and preparation date. Store the aliquots as recommended below.

Storage and Stability
Proper storage is essential to maintain the biological activity of the (Rac)-AZD 6482 stock

solution.

Form
Storage
Temperature

Shelf Life References

Solid Powder -20°C Up to 3 years

Stock Solution (in

DMSO)
-20°C Up to 1 month

Stock Solution (in

DMSO)
-80°C Up to 6 months

Note: Always store aliquots protected from light. Before use, thaw an aliquot at room

temperature and gently mix before diluting into aqueous buffer or cell culture medium. Do not

refreeze partially used aliquots.
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Visualizations

Stock Solution Preparation Workflow

1. Weigh (Rac)-AZD 6482 Powder

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for (Rac)-AZD 6482 stock solution preparation.
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Caption: Inhibition of the PI3K/Akt pathway by (Rac)-AZD 6482.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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